Cas no 1804888-50-3 (3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene)

• Product Name: 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene
• CAS No: 1804888-50-3
• MF: C₁₁H₇F₉S
• MW: 342.223913431168
• CID: 5038644
• Update Time: 2025-05-20

3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene

• Inchi： 1S/C11H7F9S/c1-2-5-3-6(21-11(18,19)20)4-7(9(12,13)14)8(5)10(15,16)17/h3-4H,2H2,1H3
• InChI Key： MEPFAIQMHQHKBJ-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(F)(F)F)C(C(F)(F)F)=C(C=1)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 343
• XLogP3: 6.2
• Topological Polar Surface Area: 25.3

Additional information on 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene

3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene: A Comprehensive Overview

The compound with CAS No. 1804888-50-3, commonly referred to as 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes two trifluoromethyl groups attached to the benzene ring at positions 3 and 4, and an ethyl(trifluoromethylthio) group at position 5. The presence of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the potential of 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene in various applications, particularly in the development of advanced materials. Its structure, which combines electron-withdrawing groups (trifluoromethyl) and sulfur-containing functionalities (trifluoromethylthio), makes it an ideal candidate for exploring new chemical reactions and material properties. For instance, researchers have investigated its role in the synthesis of novel polymers and its potential as a precursor for functionalized aromatic compounds.

The synthesis of 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene involves a multi-step process that typically begins with the bromination of a benzene derivative followed by substitution reactions to introduce the trifluoromethyl and ethyl(trifluoromethylthio) groups. The exact conditions and reagents used in these reactions are critical to achieving high yields and ensuring the purity of the final product. Recent advancements in catalytic methods have enabled more efficient synthesis pathways, reducing production costs and enhancing scalability.

One of the most intriguing aspects of this compound is its electronic structure. The trifluoromethyl groups are strong electron-withdrawing substituents, which significantly influence the reactivity of the benzene ring. This effect is further amplified by the presence of the sulfur atom in the ethyl(trifluoromethylthio) group, which introduces additional electronic effects. These properties make 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene a valuable tool in studying aromatic chemistry and its applications in drug design.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, which makes it suitable for use in various organic reactions without requiring extreme conditions. Additionally, recent research has explored its thermal stability under different conditions, revealing that it can withstand elevated temperatures without significant degradation.

The application of 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene extends beyond traditional chemical synthesis. It has been utilized as a building block in the construction of advanced materials such as high-performance polymers and functionalized surfaces. For example, its ability to undergo nucleophilic aromatic substitution reactions has been leveraged to create materials with tailored electronic properties.

From an environmental perspective, understanding the fate and behavior of 3,4-Bis(trifluoromethyl)-5-ethyl(trifluoromethylthio)benzene in various ecosystems is crucial. Recent studies have focused on its biodegradation potential under aerobic and anaerobic conditions. These investigations have provided valuable insights into its environmental impact and have informed strategies for safe handling and disposal.

In conclusion, 3,4-Bis(trifluorom methyl)-5-etyl(t rifl oromet hylth io)b enzen e (CAS No. 1804888-50-3) stands out as a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methods and material science applications, positions it as a key player in future research endeavors.